2-((4-Fluorophenyl)thio)-1-(3-(methylsulfonyl)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-1-(3-methylsulfonylpyrrolidin-1-yl)ethanone
• InChI: InChI=1S/C13H16FNO3S2/c1-20(17,18)12-6-7-15(8-12)13(16)9-19-11-4-2-10(14)3-5-11/h2-5,12H,6-9H2,1H3
• InChI Key: VHGBRUJINPKHPO-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CCN(C1)C(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C13H16FNO3S2
• Molecular Weight: 317.4 g/mol

Description

2-((4-Fluorophenyl)thio)-1-(3-(methylsulfonyl)pyrrolidin-1-yl)ethanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. This compound is commonly referred to as "FPE" and has been the focus of numerous studies exploring its synthesis, mechanism of action, and physiological effects.

Scientific Research Applications

Synthesis and Characterization

• Automated Synthesis Modules : This compound is also involved in the automated preparation of amino acid tracers for tumor imaging, showing its versatility in medical imaging techniques (Ganghua Tang et al., 2003).

• Development of New Synthetic Methods : The compound has been used in developing new synthetic methods for creating diverse chemical structures like pyrazolopyridines, showcasing its utility in organic chemistry (C. Almansa et al., 2008).

Antimicrobial and Antiviral Applications

• Antimicrobial Activities : Derivatives of this compound have shown significant antimicrobial activities. For example, novel Schiff bases synthesized from related compounds have displayed promising results against various microorganisms (Divyaraj Puthran et al., 2019).

• Antiviral Properties : Similarly, derivatives like 1-(1H-Pyrazolo[3,4-b]pyridin-5-yl)ethanone have been used to synthesize compounds with potent antiviral activities (F. Attaby et al., 2006).

Pharmaceutical Applications

• HIV-1 Replication Inhibitors : In pharmaceutical research, derivatives of this compound have been identified as inhibitors of HIV-1 replication, indicating its potential in antiretroviral therapy (Zhiping Che et al., 2015).

• Crystal Structure Analysis : The compound's derivatives have been studied for their crystal structures, providing insights into their chemical properties and applications in material science and pharmaceuticals (S. Nagaraju et al., 2018).

• DFT Studies and Physicochemical Properties : Detailed studies using density functional theory (DFT) have been conducted on similar compounds to understand their molecular structures and physicochemical properties (P.-Y. Huang et al., 2021).

Additional Applications

• Electrochromic Properties : The compound has applications in enhancing electrochromic properties of conducting polymers, indicating its potential in material sciences (Özlem Türkarslan et al., 2007).

• Organocatalytic Synthesis : It is also used in organocatalytic synthesis for creating compounds with high enantiopurity, which is crucial in the development of pharmaceuticals and fine chemicals (Xiao-Hua Chen et al., 2009).